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The table below summarizes the key potency data for WH-4-023 from cell-free biochemical assays [1] [2].

Target Kinase / Kinase
Group

IC₅₀
(nM)

Key Selectivity Notes

Lck 2 Primary target; part of the Src family kinases.

Src 6 Primary target; often tested against multiple Src family

members.

SIK1 10 Member of the Salt-Inducible Kinase family.

SIK2 22 Member of the Salt-Inducible Kinase family.

SIK3 60 Member of the Salt-Inducible Kinase family.

p38α -- Reported >300-fold selectivity vs. Lck/Src.

KDR (VEGFR2) -- Reported >300-fold selectivity vs. Lck/Src.

Functional Role in Cellular Research

In cellular studies, WH-4-023 demonstrates specific functional effects by inhibiting its target kinases:
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Cardiac Fibrosis Research: A high-content screen showed that WH-4-023 significantly reduced the

expression of key fibrotic markers (procollagen I, α-smooth muscle actin (αSMA), and F-actin) in
human cardiac fibroblasts treated with TGFβ, a profibrotic stimulus. This suggests a potent anti-

fibrotic effect [3].
Pluripotent Stem Cell Maintenance: WH-4-023 is used in specific combination cocktails to support

the self-renewal of naive human embryonic stem cells (hESCs) [2]. Its role in inhibiting Src family
kinases is likely crucial for maintaining this pluripotent state.

Kinase Panel Screening Methodologies

The selectivity profile of a compound like WH-4-023 is typically determined through standardized kinase

panel screening services. The table below compares two major providers and their common assay formats [4]

[5].

Service Provider /
Feature

Reaction Biology Promega

Example Panel
Size

700+ kinases 24 kinases (General Panel)

Common Assay
Formats

HotSpot (radiometric), ³³PanQinase

(radiometric), HTRF probe displacement

Not specified in detail; optimized

for 384-well plates

Typical Readout % Inhibition at single [compound], or IC₅₀

values

% Inhibition at single [compound],

or dose-response

Key Advantage Very broad coverage of the kinome;

specialty mutant panels

Ideal for initial, broad profiling with

a manageable kinase set

The experimental workflow for generating kinase selectivity data generally follows these key stages, from

assay setup to data interpretation [6] [4]:
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Interpreting Selectivity Data

For research and drug development, correctly interpreting selectivity data is crucial [6] [7].

Multi-Targeted Activity Can Be Beneficial: Inhibiting a specific set of kinases involved in the same

disease pathway can enhance efficacy, as seen with other successful kinase drugs [6].
Cellular Context Matters: Biochemical IC₅₀ values show direct binding to a purified kinase. Effects in

cells can differ due to factors like cellular uptake, expression levels of kinases, and complex signaling
network feedback [6] [3].

Use Appropriate Metrics: Simple metrics like the Standard Selectivity Score (S) calculate the
fraction of kinases inhibited beyond a certain threshold. More sophisticated metrics like the Window
Score (WS) and Ranking Score (RS) account for the potency differences between primary and off-
targets, providing a more nuanced view [7].

Research Applications and Considerations

Based on its profile, WH-4-023 is a suitable tool compound for:

Highly specific inhibition of Lck and Src in biochemical and cellular assays.
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Studying the role of SIK family kinases without major interference from a large number of off-

targets.
Use in complex biological systems like stem cell culture and fibroblast signaling, where its

selectivity helps in attributing observed effects to the intended targets [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10002757/
https://www.rndsystems.com/products/wh-4-023_5413
https://www.smolecule.com/products/s548126?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/wh-4-023.html
https://www.rndsystems.com/products/wh-4-023_5413
https://pmc.ncbi.nlm.nih.gov/articles/PMC10002757/
https://www.reactionbiology.com/services/kinase-assays/kinase-panel-screening/
https://www.sciencedirect.com/science/article/pii/S2472555222080170
https://pmc.ncbi.nlm.nih.gov/articles/PMC2725273/
https://bmcbioinformatics.biomedcentral.com/articles/10.1186/s12859-016-1413-y
https://www.smolecule.com/products/b548126#wh-4-023-specificity-kinase-panel
https://www.smolecule.com/products/b548126#wh-4-023-specificity-kinase-panel
https://www.smolecule.com/products/b548126#wh-4-023-specificity-kinase-panel
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548126?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s548126?utm_src=pdf-bulk
https://www.smolecule.com/products/s548126?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

